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Compound of Interest

Compound Name: 80-O16B

Cat. No.: B10829782 Get Quote

Essential Safety and Handling Guide for 80-
O16B
For researchers, scientists, and drug development professionals working with the ionizable

cationic lipidoid 80-O16B, this guide provides critical safety and logistical information.

Adherence to these protocols is essential for ensuring laboratory safety and proper handling of

this compound.

Chemical and Physical Properties of 80-O16B

A summary of the key quantitative data for 80-O16B is presented below for easy reference.

Property Value

CAS Number 1624618-02-5

Molecular Formula C₃₉H₇₈N₂O₄S₄

Formula Weight 767.3 g/mol

Purity ≥98%

Formulation A 10 mg/ml solution in ethanol

Storage Temperature -20°C
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Hazard Identification and Personal Protective Equipment (PPE)

The Safety Data Sheet (SDS) for 80-O16B identifies it as harmful if swallowed (Acute toxicity,

oral, Category 4), a skin irritant (Category 2), and a cause of serious eye irritation (Category

2A)[1]. Therefore, stringent adherence to the following personal protective equipment

guidelines is mandatory.

PPE Category Required Equipment Specifications

Eye and Face Protection
Safety goggles with side-

shields or face shield

Must be worn at all times when

handling the compound to

prevent eye contact[1].

Hand Protection Protective gloves

Chemical-resistant gloves

(e.g., nitrile) are required.

Inspect gloves prior to use and

dispose of them in accordance

with good laboratory practices.

Skin and Body Protection Impervious clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact[1].

Respiratory Protection Suitable respirator

Use in a well-ventilated area. If

aerosols may be generated, a

suitable respirator is

required[1].

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to mitigate risks. The following

experimental workflow outlines the necessary steps from preparation to disposal.
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Figure 1: Safe Handling Workflow for 80-O16B
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Caption: Figure 1: Safe Handling Workflow for 80-O16B.
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In the event of a spill, a clear and immediate response is necessary to ensure safety and

minimize contamination.

Figure 2: Spill Response Decision-Making
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Caption: Figure 2: Spill Response Decision-Making.

Experimental Protocols

First Aid Measures

In case of exposure to 80-O16B, the following first aid measures should be taken

immediately[1]:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Get medical attention.

Disposal Considerations

All waste materials contaminated with 80-O16B should be treated as hazardous waste.

Dispose of contents and container in accordance with all local, regional, national and

international regulations[1]. Do not allow the product to enter drains[1]. As 80-O16B is

formulated in ethanol, a flammable solvent, appropriate precautions for flammable liquid waste

must also be taken. The use of formulated alkaline cleaning agents has been shown to be

effective in cleaning lipid nanoparticles and may be considered for decontamination of

equipment[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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